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Abstract

Dihydro-B-ionol, a sesquiterpenoid derivative of 3-ionone, is a molecule of significant interest in
the fragrance, flavor, and pharmaceutical industries. This technical guide provides a
comprehensive overview of the discovery, history, and synthetic methodologies of dihydro-[3-
ionol. It includes detailed experimental protocols for its preparation, a compilation of its
physicochemical and spectral data, and an exploration of its biological activities, with a focus
on its potential antimelanogenetic effects. This document aims to serve as a valuable resource
for researchers and professionals engaged in the study and application of this versatile
compound.

Introduction

Dihydro-B-ionol, with the IUPAC name 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)butan-2-ol, is a
saturated derivative of (-ionol.[1] Its woody and floral scent has made it a valuable ingredient in
the fragrance industry.[1] Beyond its olfactory properties, recent studies have suggested
potential biological activities, including antimelanogenetic effects, opening avenues for its
application in dermatology and pharmacology. This guide delves into the core technical aspects
of dihydro-@-ionol, from its historical context to its synthesis and potential biological
significance.
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Discovery and History

The history of dihydro-f-ionol is intrinsically linked to the discovery and development of
ilonones, a class of aroma compounds first synthesized in the late 19th century. The first patent
for ionone synthesis was granted in 1893. Dihydro-f3-ionol, as a derivative, emerged from the
broader exploration of ionone chemistry. While a definitive date for its first synthesis is not
readily available in the literature, its preparation is a logical extension of the reduction reactions
applied to ionones. A key method for its synthesis, the Birch reduction of B-ionone, was detailed
in a Japanese patent filed in the 20th century, indicating its industrial relevance by that period.

[2]

Physicochemical and Spectral Data

A summary of the key physical and chemical properties of dihydro-3-ionol is presented in Table
1. This data is essential for its identification, handling, and application in various experimental
settings.

Table 1: Physicochemical Properties of Dihydro-§-ionol

Property Value Reference

4-(2,6,6-trimethyl-1-
IUPAC Name [1]
cyclohexen-1-yl)butan-2-ol

CAS Number 3293-47-8 [1]
Molecular Formula C13H240 [1]
Molecular Weight 196.33 g/mol

Appearance White solid with a woody odor
Boiling Point 234 °C at 760 mmHg

Melting Point 38-40 °C

- Soluble in common organic
Solubility vent
solvents

Further spectral data, crucial for structural elucidation, is summarized in Table 2.
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Table 2: Spectral Data of Dihydro-3-ionol

Spectral Data Type Key Features

Fragmentation pattern consistent with the
Mass Spectrometry (MS)
proposed structure.

1H and 3C NMR spectra confirming the
Nuclear Magnetic Resonance (NMR) presence of the trimethylcyclohexenyl ring and

the butanol side chain.

Synthesis of Dihydro-f3-ionol

The synthesis of dihydro-f3-ionol is primarily achieved through the reduction of 3-ionone. Two
prominent methods are the Birch reduction and catalytic hydrogenation.

Birch Reduction of B-lonone

The Birch reduction offers a selective method to reduce the enone functionality of 3-ionone to
the corresponding alcohol, dihydro-f3-ionol.

e Reactants and Reagents:
o [-ionone
o Tetrahydrofuran (THF)
o Water or Concentrated Hydrochloric Acid (as a hydrogen donor)
o Liquid Ammonia
o Metallic Sodium
o Ammonium Chloride (for quenching)
o Toluene (for extraction)

o Anhydrous Sodium Sulfate (for drying)
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o Silica Gel (for chromatography)

e Procedure:

o In a flask equipped with a stirrer and cooled to -33 °C (using a dry ice/acetone bath), add
-ionone dissolved in tetrahydrofuran.

o Add the hydrogen donor (water or concentrated hydrochloric acid).
o Introduce liquid ammonia into the flask while maintaining the low temperature and stirring.

o Slowly add small pieces of metallic sodium to the reaction mixture. The reaction is typically
complete in about 1 hour.

o Quench the reaction by the careful addition of solid ammonium chloride.
o Allow the ammonia to evaporate at room temperature.

o Concentrate the remaining solution under reduced pressure to remove any residual
ammonia.

o Extract the product with toluene.

o Wash the organic layer with saturated brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain the crude product.

o Purify the crude dihydro-B-ionol by silica gel column chromatography.

 Yield: Reported yields for this method are in the range of 71-77%.[2]
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Caption: Workflow for the synthesis of dihydro-B-ionol via Birch reduction.
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Catalytic Hydrogenation of 3-lonone

Catalytic hydrogenation provides an alternative route to dihydro-B-ionol, typically employing a
palladium catalyst.

o Reactants and Reagents:

[e]

-ionone

o

Solvent (e.g., ethanol, ethyl acetate)

[¢]

Palladium-based catalyst (e.g., Pd/C, Pd/ZnO)

[¢]

Hydrogen gas (Hz)

e Procedure:

o

Dissolve (-ionone in a suitable solvent in a hydrogenation vessel.
o Add the palladium catalyst to the solution.
o Pressurize the vessel with hydrogen gas to the desired pressure.

o Stir the reaction mixture at a specific temperature until the theoretical amount of hydrogen
is consumed.

o Filter off the catalyst.

o Remove the solvent under reduced pressure to yield the crude product.

[¢]

Purify the crude dihydro-B-ionol by distillation or chromatography.

» Note: The selectivity of the reaction can be influenced by the choice of catalyst, solvent, and
reaction conditions.[3]
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Caption: General workflow for the catalytic hydrogenation of (3-ionone.

Biological Activity: Antimelanogenetic Effects

Recent research has highlighted the potential of 3-ionol derivatives as inhibitors of
melanogenesis, the process of melanin production.[4] Melanin synthesis is regulated by a
complex network of signaling pathways, primarily the cAMP/PKA, Wnt/3-catenin, and
MAPK/ERK pathways, which converge on the master regulator of melanogenesis,
Microphthalmia-associated Transcription Factor (MITF).

While the precise mechanism of dihydro-f-ionol is still under investigation, it is hypothesized to
interfere with one or more of these signaling cascades, leading to a downregulation of MITF
and its target genes, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP1), and
tyrosinase-related protein 2 (TRP2).

Signaling Pathways in Melanogenesis

The following diagram illustrates the key signaling pathways involved in melanogenesis, which
are potential targets for dihydro-f3-ionol.
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Caption: Key signaling pathways regulating melanogenesis.
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Conclusion

Dihydro-B-ionol is a compound with a rich chemical history and promising future applications.
This guide has provided a detailed overview of its discovery, synthesis, and potential biological
activities. The experimental protocols and tabulated data herein are intended to facilitate further
research and development. The exploration of its antimelanogenetic properties, in particular,
warrants further investigation to elucidate its precise mechanism of action and to evaluate its
potential as a therapeutic or cosmetic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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